Cas no 53078-90-3 (Rorifone)

• Product Name: Rorifone
• CAS No: 53078-90-3
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 374551
• PubChem ID: 3033049
• Update Time: 2025-04-19

Rorifone Chemical and Physical Properties

Names and Identifiers

• Decanenitrile,10-(methylsulfonyl)-
• Rorifone
• 10-methylsulfonyldecanenitrile
• Rorifine
• DTXSID80201159
• 53078-90-3
• 10-methylsulfonyl decanenitrile
• 10-(Methylsulfonyl)decanenitrile
• Decanenitrile, 10-(methylsulfonyl)-
• AKOS040753811
• OKNKACRVIGPQAW-UHFFFAOYSA-N

• Inchi： 1S/C11H21NO2S/c1-15(13,14)11-9-7-5-3-2-4-6-8-10-12/h2-9,11H2,1H3
• InChI Key： OKNKACRVIGPQAW-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCC#N)(=O)=O

Computed Properties

• Exact Mass: 231.12943
• Monoisotopic Mass: 231.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.03
• Boiling Point: 418.3°Cat760mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.462
• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones